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A comprehensive review of available scientific and chemical literature reveals that Bongardol,
a compound primarily classified as a preservative and fungicide, lacks the necessary

insecticidal properties to warrant a direct efficacy comparison with the neonicotinoid class of

insecticides. This guide addresses the existing information on Bongardol, clarifies its

established applications, and provides a detailed overview of neonicotinoids, while highlighting

the absence of data for a comparative analysis.

Initial investigations into Bongardol presented conflicting information. While the majority of

chemical suppliers and databases identify Bongardol (CAS Number: 123690-76-6) as

Octacosanoic acid 2-(4-hydroxyphenyl)ethyl ester, a phenolic compound with antiseptic and

antibacterial properties, at least one source has erroneously categorized it as a synthetic

organochlorine pesticide.[1][2][3] This misclassification appears to be an outlier, as the

overwhelming body of evidence points to its use in industries such as paints, glues, plastics,

and fragrances, leveraging its ability to prevent the growth of bacteria and fungi.[3]

Crucially, a thorough search of scientific literature and toxicological databases yielded no

studies, experimental data, or reports on the insecticidal activity of Bongardol. Without such

data, a quantitative or qualitative comparison of its efficacy against neonicotinoids, a prominent

class of neuro-active insecticides, cannot be conducted.

This document will, therefore, proceed by providing a detailed, independent overview of both

Bongardol, based on available chemical information, and neonicotinoids, drawing from

extensive research on their mechanism of action and efficacy.
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Bongardol: A Profile
Bongardol is an organic compound with the chemical formula C36H64O3.[2] It is recognized

for its preservative and fungicidal properties.

Table 1: Chemical and Physical Properties of Bongardol

Property Value

CAS Number 123690-76-6

Molecular Formula C36H64O3

Molar Mass 544.91 g/mol

Primary Function Preservative, Fungicide

Common Applications
Paints, Glues, Plastics, Dyes, Paper,

Fragrances

Due to the absence of any documented insecticidal mechanism of action or efficacy trials,

further discussion on its comparative performance against neonicotinoids is not feasible.

Neonicotinoids: A Comprehensive Overview
Neonicotinoids are a class of systemic insecticides that are chemically similar to nicotine.[4]

They are widely used in agriculture to protect crops from a variety of sucking and chewing

insects.

Mechanism of Action
Neonicotinoids act on the central nervous system of insects.[4] They bind to nicotinic

acetylcholine receptors (nAChRs), which are crucial for nerve signal transmission.[1] This

binding leads to the overstimulation of the insect's nervous system, resulting in paralysis and

death.[4][5]

A key feature of neonicotinoids is their selective toxicity. They bind much more strongly to

insect nAChRs than to those of mammals, which contributes to their lower acute toxicity in

vertebrates.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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